Cas no 2228831-55-6 (1-(2,3-difluorophenyl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(2,3-difluorophenyl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2228831-55-6
• MF: C₁₀H₉F₄N
• MW: 219.178776502609
• CID: 5879892
• PubChem ID: 165631992
• Update Time: 2025-05-19

1-(2,3-difluorophenyl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-difluorophenyl)-2,2-difluorocyclopropylmethanamine
• 2228831-55-6
• [1-(2,3-difluorophenyl)-2,2-difluorocyclopropyl]methanamine
• EN300-1963193

• Inchi： 1S/C10H9F4N/c11-7-3-1-2-6(8(7)12)9(5-15)4-10(9,13)14/h1-3H,4-5,15H2
• InChI Key： OUINOKWOPHJYEG-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC=C(C=1F)F)CN)F

Computed Properties

• Exact Mass: 219.06711194g/mol
• Monoisotopic Mass: 219.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,3-difluorophenyl)-2,2-difluorocyclopropylmethanamine

1-(2,3-Difluorophenyl)-2,2-Difluorocyclopropylmethanamine (CAS No. 2228831-55-6)

1-(2,3-Difluorophenyl)-2,2-difluorocyclopropylmethanamine is a highly specialized organic compound with the CAS registry number 2228831-55-6. This compound belongs to the class of heterocyclic amines and features a unique combination of fluorinated aromatic and cyclopropane moieties. The presence of fluorine atoms in both the phenyl and cyclopropane rings introduces distinct electronic and steric properties, making this compound a subject of interest in various fields of chemistry, including medicinal chemistry and materials science.

The molecular structure of 1-(2,3-difluorophenyl)-2,2-difluorocyclopropylmethanamine is characterized by a cyclopropane ring substituted with two fluorine atoms at the 2-position and a phenyl group substituted with fluorine atoms at the 2 and 3 positions. The methanamine group further enhances the compound's reactivity and potential for functionalization. This structure provides a platform for exploring novel chemical reactions and applications.

Recent studies have highlighted the potential of fluorinated compounds like 1-(2,3-difluorophenyl)-2,2-difluorocyclopropylmethanamine in drug discovery. The fluorine atoms in the molecule contribute to increased lipophilicity and metabolic stability, which are desirable properties for pharmaceutical agents. Researchers have investigated this compound as a potential lead for developing drugs targeting various therapeutic areas, including central nervous system disorders and cancer.

In addition to its pharmaceutical applications, 1-(2,3-difluorophenyl)-2,2-difluorocyclopropylmethanamine has shown promise in materials science. Its rigid structure and unique electronic properties make it a candidate for use in advanced materials such as semiconductors and optoelectronic devices. Recent advancements in computational chemistry have enabled researchers to predict the electronic behavior of this compound under various conditions, paving the way for its integration into next-generation technologies.

The synthesis of 1-(2,3-difluorophenyl)-2,2-difluorocyclopropylmethanamine involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. Key steps include the preparation of the difluorophenyl group through electrophilic substitution reactions and the construction of the cyclopropane ring via ring-closing metathesis or other cyclopropanation techniques. The final step involves the introduction of the methanamine group through nucleophilic substitution or amine alkylation.

From an environmental perspective, understanding the behavior of 1-(2,3-difluorophenyl)-2,2-difluorocyclopropylmethanamine in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions; however, its persistence in aquatic environments remains an area of concern. Regulatory agencies are increasingly focusing on assessing the environmental impact of fluorinated compounds to ensure their safe use and disposal.

In conclusion, 1-(2,3-difluorophenyl)-2,2-difluorocyclopropylmethanamine (CAS No. 2288831-55-6) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure offers vast opportunities for innovation across multiple disciplines while posing challenges related to its environmental footprint. As research continues to uncover new applications and improve synthetic methodologies for this compound, it is poised to play an increasingly significant role in both academic and industrial settings.